Cas no 36914-92-8 (methyl N-(chlorosulfonyl)carbamate)

• Product Name: methyl N-(chlorosulfonyl)carbamate
• CAS No: 36914-92-8
• MF: C₂H₄ClNO₄S
• MW: 173.575458526611
• CID: 2824357
• PubChem ID: 10702364
• Update Time: 2025-08-05

methyl N-(chlorosulfonyl)carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-(chlorosulfonyl)carbamate
• DTXSID30443663
• G63364
• METHOXYCARBONYLSULFAMOYL CHLORIDE
• N-chlorosulfonylcarbamic acid methyl ester
• AKOS006334235
• methyl chlorosulfonylcarbamate
• 36914-92-8
• Methyl N-chlorosulfonylcarbamate
• C2H4ClNO4S
• SCHEMBL289943
• methylN-(chlorosulfonyl)carbamate
• Methyl (chlorosulfonyl)carbamate
• DCGAEWHBJDXIAZ-UHFFFAOYSA-N
• Methyl(chlorosulfonyl)carbamate
• CS-0225123
• EN300-122838
• N-chlorosulfonyl-carbamic acid methyl ester
• LBA91492
• DTXCID30394484

• Inchi： 1S/C2H4ClNO4S/c1-8-2(5)4-9(3,6)7/h1H3,(H,4,5)
• InChI Key： DCGAEWHBJDXIAZ-UHFFFAOYSA-N
• SMILES： ClS(NC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 172.9549565g/mol
• Monoisotopic Mass: 172.9549565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organonitrogen compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds

Additional information on methyl N-(chlorosulfonyl)carbamate

Introduction to Methyl N-(chlorosulfonyl)carbamate (CAS No. 36914-92-8)

Methyl N-(chlorosulfonyl)carbamate, with the chemical formula C₄H₅Cl₂NO₄S, is a significant compound in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 36914-92-8, has garnered attention due to its versatile applications and structural properties. The presence of a chlorosulfonyl group and a carbamate moiety makes it a valuable intermediate in the synthesis of various biologically active molecules.

The synthesis and reactivity of Methyl N-(chlorosulfonyl)carbamate have been extensively studied, particularly in the context of developing novel pharmaceutical agents. The compound's ability to undergo nucleophilic substitution reactions makes it a useful building block for constructing more complex molecules. Recent research has highlighted its role in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of biological activities.

In the realm of medicinal chemistry, Methyl N-(chlorosulfonyl)carbamate has been employed in the development of drugs targeting various therapeutic areas. For instance, sulfonamide-based compounds have shown promise in treating infections, inflammation, and even certain types of cancer. The chlorosulfonyl group, in particular, enhances the electrophilicity of the molecule, facilitating further functionalization and leading to the creation of more sophisticated pharmacophores.

One of the most intriguing aspects of Methyl N-(chlorosulfonyl)carbamate is its potential as a prodrug. Prodrugs are inactive or less active forms of a drug that are converted into their active form within the body. The structural features of this compound make it an ideal candidate for prodrug design, as it can be easily modified to release active pharmaceutical ingredients in a controlled manner. This approach has been increasingly explored in recent years to improve drug delivery systems and enhance therapeutic efficacy.

The agrochemical industry has also recognized the significance of Methyl N-(chlorosulfonyl)carbamate. Its derivatives have been investigated for their potential as herbicides and fungicides. The chlorosulfonyl group contributes to the compound's bioactivity by enhancing its interaction with biological targets in plants. This has led to the development of novel agrochemicals that offer improved crop protection while minimizing environmental impact.

Recent advancements in computational chemistry have further elucidated the mechanistic aspects of Methyl N-(chlorosulfonyl)carbamate's reactions. Molecular modeling studies have provided insights into how this compound interacts with biological targets, aiding in the rational design of more effective derivatives. These computational approaches are complemented by experimental investigations, which continue to reveal new synthetic pathways and applications.

The safety profile of Methyl N-(chlorosulfonyl)carbamate is another critical consideration. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment and working in well-ventilated areas. As with any chemical compound, thorough understanding and adherence to safety protocols are essential.

In conclusion, Methyl N-(chlorosulfonyl)carbamate (CAS No. 36914-92-8) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers alike. As our understanding of its properties continues to grow, so too will its role in advancing medical and agricultural sciences.